Cas no 21778-77-8 ((5-Methoxy-1H-indol-2-yl)methanol)

• Product Name: (5-Methoxy-1H-indol-2-yl)methanol
• CAS No: 21778-77-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD00297144
• CID: 1073293
• Update Time: 2025-10-29

(5-Methoxy-1H-indol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Methoxy-1H-indol-2-yl)methanol
• 5-methoxy-1H-Indole-2-methanol

• MDL： MFCD00297144
• Inchi： 1S/C10H11NO2/c1-13-9-2-3-10-7(5-9)4-8(6-12)11-10/h2-5,11-12H,6H2,1H3
• InChI Key： RYLKQWQEKIQUMQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(CO)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (5-Methoxy-1H-indol-2-yl)methanol

Comprehensive Guide to (5-Methoxy-1H-indol-2-yl)methanol (CAS No. 21778-77-8): Properties, Applications, and Market Insights

(5-Methoxy-1H-indol-2-yl)methanol, with the CAS number 21778-77-8, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the indole family, known for its diverse biological activities and applications in drug development. The presence of a methoxy group and a hydroxymethyl group on the indole ring makes it a valuable intermediate in synthesizing more complex molecules.

The chemical formula of (5-Methoxy-1H-indol-2-yl)methanol is C₁₀H₁₁NO₂, and it has a molecular weight of 177.20 g/mol. Its structural features contribute to its solubility in polar organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), while it exhibits limited solubility in water. Researchers often explore its physicochemical properties, such as melting point and stability, to optimize its use in various applications.

One of the most prominent applications of (5-Methoxy-1H-indol-2-yl)methanol is in the synthesis of serotonin derivatives and other bioactive indole alkaloids. These compounds are crucial in developing treatments for neurological disorders, including depression and anxiety. The compound's ability to act as a precursor in medicinal chemistry has made it a subject of extensive research, particularly in the context of central nervous system (CNS) drug development.

In recent years, the demand for (5-Methoxy-1H-indol-2-yl)methanol has surged due to its role in green chemistry and sustainable pharmaceutical manufacturing. Researchers are increasingly focusing on eco-friendly synthesis methods, and this compound's versatility aligns well with these goals. Its potential in catalysis and biocatalysis is another area of exploration, as scientists seek to reduce the environmental impact of chemical production.

The market for (5-Methoxy-1H-indol-2-yl)methanol is expanding, driven by its applications in drug discovery and biotechnology. Pharmaceutical companies and research institutions are investing heavily in indole-based compounds, given their therapeutic potential. Additionally, the rise of personalized medicine and precision therapeutics has further amplified interest in this compound, as it serves as a building block for targeted therapies.

For those searching for "buy (5-Methoxy-1H-indol-2-yl)methanol" or "CAS 21778-77-8 suppliers," it's essential to source the compound from reputable manufacturers that adhere to strict quality control standards. Purity levels, typically above 98%, are critical for research and industrial applications. Analytical techniques like HPLC and NMR spectroscopy are commonly used to verify the compound's quality.

Another frequently asked question is, "What are the safety precautions for handling (5-Methoxy-1H-indol-2-yl)methanol?" While the compound is not classified as highly hazardous, standard laboratory safety measures should be followed, including the use of gloves, goggles, and proper ventilation. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe handling and storage.

In summary, (5-Methoxy-1H-indol-2-yl)methanol (CAS No. 21778-77-8) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, biotechnology, and green chemistry. Its unique structural properties and role in drug development make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and sustainable chemical processes.